Cas no 1637398-75-4 (1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 1637398-75-4
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• MDL: MFCD31614079
• CID: 4783720
• PubChem ID: 117678380
• Update Time: 2025-10-31

1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloro-4-pyridyl)cyclobutanecarbonitrile
• Clc1cc(cc(Cl)n1)C1(CCC1)C#N
• 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile

• MDL： MFCD31614079
• Inchi： 1S/C10H8Cl2N2/c11-8-4-7(5-9(12)14-8)10(6-13)2-1-3-10/h4-5H,1-3H2
• InChI Key： ARSZEYYMPITFCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(C#N)CCC1

Computed Properties

• Exact Mass: 226.0064537 g/mol
• Monoisotopic Mass: 226.0064537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7
• Molecular Weight: 227.09

Additional information on 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile

Introduction to 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1637398-75-4)

1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile, identified by its CAS number 1637398-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, featuring a cyclobutane ring substituted with a nitrile group and a dichloropyridine moiety. The unique structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery and material science applications.

The dichloropyridin-4-yl substituent in the molecular structure imparts distinct electronic and steric properties, which can influence its reactivity and interactions with biological targets. This feature has been exploited in various synthetic strategies to develop novel bioactive molecules. The cyclobutane ring introduces rigidity to the molecule, potentially enhancing binding affinity and selectivity in drug design. Additionally, the carbonitrile group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. Pyridine derivatives, in particular, have shown remarkable efficacy in modulating enzyme activity and receptor binding. The structural motif of 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile aligns well with this trend, making it an attractive scaffold for medicinal chemists. Its potential applications span across multiple disease areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through standard organic transformations. This flexibility has been leveraged in several studies to generate libraries of analogs for high-throughput screening (HTS). Such approaches have been instrumental in identifying lead compounds with improved pharmacokinetic profiles and reduced toxicity.

The nitrile group in the molecule can undergo hydrolysis to form a carboxylic acid or amidation reactions to introduce additional functionality. These transformations have been exploited to develop prodrugs or to enhance solubility and bioavailability. Furthermore, the dichloropyridine moiety can participate in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, providing another avenue for structural diversification.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have been employed to predict binding modes and affinities for various biological targets. These simulations have provided valuable insights into optimizing the structure for better efficacy and selectivity. Additionally, quantum mechanical calculations have been used to elucidate reaction mechanisms involving this compound, aiding in the design of more efficient synthetic routes.

In the realm of agrochemicals, pyridine derivatives are widely used as herbicides, fungicides, and insecticides. The structural features of 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile make it a potential candidate for developing novel crop protection agents. Its ability to interact with biological targets in pests and weeds while maintaining environmental safety is a key focus area. Field trials have begun to assess its efficacy against several resistant strains, with promising preliminary results.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common starting materials include 2,6-dichloropyridine and cyclobutanecarbonitrile precursors. Transition metal catalysts and organometallic reagents are often employed to facilitate key transformations. Solvent selection and reaction conditions are critical parameters that influence the overall success of the synthesis.

Quality control and analytical characterization are essential steps in ensuring the integrity of 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile throughout its development process. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structure and purity. These analytical methods provide robust data that support further development efforts.

The future prospects for this compound are vast, with ongoing research exploring its potential in various domains. Collaborative efforts between academia and industry are driving innovation by combining experimental insights with computational modeling. This interdisciplinary approach is expected to yield novel derivatives with enhanced therapeutic properties.

In conclusion,1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1637398-75-4) represents a significant advancement in the field of organic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer numerous opportunities for further development, making it a cornerstone compound for future research endeavors.